7H-Thiazolo(3,2-b)(1,2,4)triazin-7-one, 3-(3-(1,1-dimethylethyl)-4-hydroxy-5-methylphenyl)-

• CAS No.: 118788-44-6
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 3-(3-tert-butyl-4-hydroxy-5-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazin-7-one
• InChI: InChI=1S/C16H17N3O2S/c1-9-5-10(6-11(14(9)21)16(2,3)4)12-8-22-15-18-13(20)7-17-19(12)15/h5-8,21H,1-4H3
• InChI Key: QZFJTISVGGBBGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C(C)(C)C)C2=CSC3=NC(=O)C=NN23

Description

7H-Thiazolo(3,2-b)(1,2,4)triazin-7-one, 3-(3-(1,1-dimethylethyl)-4-hydroxy-5-methylphenyl)- is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 28.5 g (0.1 mol) of 2-bromo-1-(3-tert.butyl-5-methyl-4-hydroxyphenyl)-ethanone from step (a1) and 12.9 g (0.1 mol) of 3-mercapto-2H-1,2,4-triazin-5-one was refluxed for 8 hours in 250 ml of ethanol. After the solvent had been removed in vacuo, the solid residue was dissolved in 200 ml of boiling ethyl acetate and filtered while hot. On concentration of the filtrate, colorless crystals were produced which were again recrystallized from isopropanol.